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Cat. No. B133823

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[2-(4-Methoxyphenyl)ethyl]benzoic acid is a chemical compound with the CAS number
14525-71-4. Structurally, it is a benzoic acid derivative with a phenethyl substituent, which in
turn is substituted with a methoxy group. This compound and its structural analogs are of
interest to the scientific community, particularly in the fields of medicinal chemistry and drug
discovery. Benzoic acid derivatives are a well-established class of compounds with a wide
range of biological activities, and they often serve as key intermediates in the synthesis of
pharmaceuticals, most notably non-steroidal anti-inflammatory drugs (NSAIDs). The structural
motifs present in 2-[2-(4-Methoxyphenyl)ethyl]benzoic acid suggest its potential as a
modulator of biological pathways, making it a valuable subject for further investigation.

This technical guide provides an in-depth overview of the available information on 2-[2-(4-
Methoxyphenyl)ethyl]benzoic acid, including its physicochemical properties, a plausible
synthetic route, a potential mechanism of action based on its structural class, and a
representative experimental protocol for its biological evaluation.

Physicochemical Properties
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A summary of the key physicochemical properties for 2-[2-(4-Methoxyphenyl)ethyl]benzoic
acid is presented in Table 1. This data is essential for its handling, formulation, and for
understanding its potential ADME (absorption, distribution, metabolism, and excretion)

properties.

Property Value Source

CAS Number 14525-71-4 [1]

Molecular Formula C16H1603 [1]

Molecular Weight 256.29 g/mol [1]
2-[2-(4-

IUPAC Name methoxyphenyl)ethyl]benzoic [1]
acid

Melting Point 118-119 °C

Appearance Off-White Solid

- Soluble in Chloroform, Ethyl
Solubility

Acetate, Methanol

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-[2-(4-
Methoxyphenyl)ethyl]benzoic acid is not readily available in the public domain, a plausible
synthetic route can be devised based on established organic chemistry principles and
published methods for analogous compounds. One potential approach involves a multi-step
synthesis, which is outlined below.

Plausible Synthetic Pathway

A potential synthetic route to 2-[2-(4-Methoxyphenyl)ethyl]benzoic acid could involve the
reaction of a suitably protected 2-halobenzoic acid derivative with a 4-methoxyphenethyl
Grignard or organozinc reagent, followed by deprotection. An alternative, and often more direct
route, could be a Suzuki or similar cross-coupling reaction. A generalized workflow for a
potential synthesis is depicted below.
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Preparation of Organometallic Reagent

4-Methoxyphenethyl bromide Magnesium turnings

Mg,

4-Methoxyphenethyl-
magnesium bromide

Pd

Methyl 2-[2-(4-methoxyphenyl)ethyl]benzoate

Coupling Reaction

Methyl 2-iodobenzoate

Cross-Coupling Reaction

NaOH, H20/MeOH

2-[2-(4-Methoxyphenyl)ethyl]benzoic acid

Hydrolysis
\

Ester Hydrolysis
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2-[2-(4-Methoxyphenyl)ethyl]

Arachidonic Acid

benzoic acid

Inhibition

Prostaglandins (PGH2)

Inflammation, Pain, Fever

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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